2-[(4-amino-5-fluoro-2-pyrimidinyl)thio]-N-1,3-benzodioxol-5-ylacetamide

• IUPAC Name: 2-(4-amino-5-fluoropyrimidin-2-yl)sulfanyl-N-(1,3-benzodioxol-5-yl)acetamide
• InChI: InChI=1S/C13H11FN4O3S/c14-8-4-16-13(18-12(8)15)22-5-11(19)17-7-1-2-9-10(3-7)21-6-20-9/h1-4H,5-6H2,(H,17,19)(H2,15,16,18)
• InChI Key: LVVFRQNLCWQJFE-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CSC3=NC=C(C(=N3)N)F
• Molecular Formula: C13H11FN4O3S
• Molecular Weight: 322.32 g/mol

Description

2-[(4-amino-5-fluoro-2-pyrimidinyl)thio]-N-1,3-benzodioxol-5-ylacetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, raltegravir, and it belongs to a class of drugs called integrase inhibitors. Integrases are enzymes that are essential for the replication of retroviruses such as HIV. Raltegravir works by inhibiting the activity of integrase, thereby preventing the replication of the virus.

Mechanism of Action

Raltegravir works by inhibiting the activity of integrase, an enzyme that is essential for the replication of retroviruses such as HIV. Integrase is responsible for integrating the viral DNA into the host cell genome, which is necessary for the virus to replicate. By inhibiting integrase, raltegravir prevents the replication of the virus, thereby reducing the viral load in infected individuals.
Biochemical and Physiological Effects:
Raltegravir has been shown to have a number of biochemical and physiological effects. In addition to its antiviral activity, raltegravir has been shown to have anti-inflammatory and immunomodulatory effects. It has also been shown to improve endothelial function and reduce oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of raltegravir for lab experiments is its high potency and specificity for integrase. This makes it an ideal tool for studying the role of integrase in retroviral replication and for developing new treatments for HIV. However, one limitation of raltegravir is that it can be expensive to produce, which may limit its availability for some research labs.

Future Directions

There are a number of potential future directions for research on raltegravir. One area of interest is in the development of new treatments for other retroviruses, such as hepatitis B and C. Another area of research is in the development of new integrase inhibitors that are more potent and have fewer side effects than raltegravir. Additionally, research is needed to better understand the long-term effects of raltegravir on the immune system and to develop new strategies for preventing the development of drug resistance.

Scientific Research Applications

Raltegravir has been extensively studied for its potential applications in scientific research. One of the main areas of research has been in the development of new treatments for HIV. Raltegravir has been shown to be highly effective in inhibiting the replication of HIV in vitro and in animal models. Clinical trials have also demonstrated that raltegravir is effective in treating HIV infection in humans.